Cas no 31407-26-8 (2-Amino-4-phenylquinoline-3-carbonitrile)

• Product Name: 2-Amino-4-phenylquinoline-3-carbonitrile
• CAS No: 31407-26-8
• MF: C₁₆H₁₁N₃
• MW: 245.278642892838
• CID: 2821689
• PubChem ID: 12472975
• Update Time: 2025-04-21

2-Amino-4-phenylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-phenyl-quinoline-3-carbonitrile
• SCHEMBL4436700
• 31407-26-8
• NZMCCPNVFUZQLA-UHFFFAOYSA-N
• DTXSID80499599
• 2-Amino-4-phenylquinoline-3-carbonitrile

• Inchi： 1S/C16H11N3/c17-10-13-15(11-6-2-1-3-7-11)12-8-4-5-9-14(12)19-16(13)18/h1-9H,(H2,18,19)
• InChI Key： NZMCCPNVFUZQLA-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(C2C=CC=CC=2)=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 245.095297364Da
• Monoisotopic Mass: 245.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.7Ų